3-cyclopentyl-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]propanamide
• InChI: InChI=1S/C19H30N6OS/c1-13(2)22-17-15-12-21-25(18(15)24-19(23-17)27-3)11-10-20-16(26)9-8-14-6-4-5-7-14/h12-14H,4-11H2,1-3H3,(H,20,26)(H,22,23,24)
• InChI Key: CGAYUTRWTONHEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)CCC3CCCC3
• Molecular Formula: C19H30N6OS
• Molecular Weight: 390.5 g/mol

Description

3-cyclopentyl-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C19H30N6OS and its molecular weight is 390.55. The purity is usually 95%.
BenchChem offers high-quality 3-cyclopentyl-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyclopentyl-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer and Anti-5-lipoxygenase Agents : A study by Rahmouni et al. (2016) involved the synthesis of pyrazolopyrimidines derivatives, which demonstrated cytotoxic activities against certain cancer cell lines and inhibition of 5-lipoxygenase, an enzyme involved in inflammation and cancer processes (Rahmouni et al., 2016).

• Insecticidal and Antibacterial Potential : Deohate and Palaspagar (2020) synthesized pyrimidine linked pyrazole heterocyclics, which were evaluated for their insecticidal and antibacterial properties, demonstrating potential in pest control and antibacterial applications (Deohate & Palaspagar, 2020).

• Antimicrobial Activity : Khobragade et al. (2010) focused on synthesizing novel pyrazolo[3,4-d]pyrimidin derivatives and evaluating their antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Khobragade et al., 2010).

• Anti-tumor Activities : Another study by Ahmed et al. (2009) synthesized pyridines and pyrazolo[1,5-a]pyrimidines derivatives that showed potent anti-tumor activities in vitro using different human cancer cell lines (Ahmed et al., 2009).

• Benzodiazepine Receptor Ligands : A study by Bruni et al. (1994) explored the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, which could be potential ligands for benzodiazepine receptors, indicating their relevance in neurological research (Bruni et al., 1994).

• Palladium(II) Chloride Complexes : Palombo et al. (2019) conducted research on palladium(II) chloride complexes with pyrazol-1-yl propanamide derivatives, demonstrating potential applications in catalysis and material science (Palombo et al., 2019).